Cas no 363174-13-4 (N-(3,4-Dimethoxyphenyl)-N-(methylsulfonyl)glycine)

• Product Name: N-(3,4-Dimethoxyphenyl)-N-(methylsulfonyl)glycine
• CAS No: 363174-13-4
• MF: C₁₁H₁₅NO₆S
• MW: 289.30490231514
• MDL: MFCD02219446
• CID: 4713538
• Update Time: 2025-07-02

N-(3,4-Dimethoxyphenyl)-N-(methylsulfonyl)glycine Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-N-(methylsulfonyl)glycine
• SMR000070774
• CBKinase1_001212
• CBKinase1_013612
• Oprea1_518755
• Oprea1_853156
• MLS000061914
• HMS2328D04
• SP4265
• BBL005960
• STK825557
• BAS 02180714
• H4019
• glycine, N-(3,4-dimethoxyphenyl)-N-(methylsulfonyl)-
• [(3,4-Dimethoxy-phenyl)-methanesulfonyl-amino]-acetic acid
• 2-[N-(3,4-dimethoxyphenyl)methanesulfonamido]acetic acid
• N-(3,4-Dimethoxyphenyl)-N-(methylsulfonyl)glycine

• MDL： MFCD02219446
• Inchi： 1S/C11H15NO6S/c1-17-9-5-4-8(6-10(9)18-2)12(7-11(13)14)19(3,15)16/h4-6H,7H2,1-3H3,(H,13,14)
• InChI Key： FJWTZYYUIYSFDV-UHFFFAOYSA-N
• SMILES： S(C)(N(CC(=O)O)C1C=CC(=C(C=1)OC)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 404
• Topological Polar Surface Area: 102

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(3,4-Dimethoxyphenyl)-N-(methylsulfonyl)glycine

Professional Introduction to N-(3,4-Dimethoxyphenyl)-N-(methylsulfonyl)glycine (CAS No. 363174-13-4)

N-(3,4-Dimethoxyphenyl)-N-(methylsulfonyl)glycine is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 363174-13-4, represents a unique molecular structure that combines a dimethoxyphenyl group with a methylsulfonyl moiety, linked through a glycine backbone. Such structural features make it of particular interest for its potential applications in drug development and biochemical studies.

The N-(3,4-dimethoxyphenyl) moiety is a key feature of this compound, contributing to its distinct chemical properties and reactivity. The presence of two methoxy groups at the 3 and 4 positions of the phenyl ring enhances its solubility in polar solvents and influences its electronic distribution, making it a valuable component in the synthesis of more complex molecules. This aspect has been explored in recent studies focusing on the development of novel pharmacophores for therapeutic agents.

The methylsulfonyl group, on the other hand, introduces a polar and electron-withdrawing character to the molecule. This group is known for its ability to modulate the biological activity of compounds by affecting enzyme binding and receptor interactions. In particular, methylsulfonyl compounds have been studied for their potential anti-inflammatory and antioxidant properties, which are attributed to their ability to interfere with reactive oxygen species (ROS) and inflammatory pathways.

The glycine backbone in N-(3,4-dimethoxyphenyl)-N-(methylsulfonyl)glycine serves as a flexible linker that can be further modified to enhance specific biological activities. Glycine derivatives are widely used in medicinal chemistry due to their ability to mimic natural amino acids and interact with biological targets in a predictable manner. The combination of these structural elements makes this compound a promising candidate for further exploration in drug discovery.

Recent research has highlighted the importance of such multifunctional compounds in addressing complex diseases. For instance, studies have demonstrated that the presence of both dimethoxyphenyl and methylsulfonyl groups can enhance binding affinity to certain protein targets, leading to improved therapeutic efficacy. This concept has been applied in the design of kinase inhibitors, where the precise arrangement of these functional groups is crucial for optimal activity.

In addition to its potential as an intermediate in drug synthesis, N-(3,4-dimethoxyphenyl)-N-(methylsulfonyl)glycine has been investigated for its role in biochemical pathways. The compound's ability to interact with enzymes and receptors has been studied in vitro, revealing insights into its mechanism of action. These findings have implications for the development of new therapeutic strategies targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of N-(3,4-dimethoxyphenyl)-N-(methylsulfonyl)glycine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to achieve the desired molecular structure. These methods are essential for producing compounds with high chemical integrity, which is critical for subsequent biological testing.

The pharmacological properties of this compound have been further explored through computational modeling and experimental assays. Molecular docking studies have predicted potential binding interactions with various biological targets, providing a rational basis for designing novel drug candidates. Experimental validation through enzyme inhibition assays and cell-based assays has confirmed these predictions and highlighted the compound's therapeutic potential.

The versatility of N-(3,4-dimethoxyphenyl)-N-(methylsulfonyl)glycine extends beyond its use as an intermediate in drug synthesis. It has also been utilized as a building block for more complex molecules with tailored biological activities. The ability to modify different parts of the molecule allows researchers to fine-tune its properties for specific applications, making it a valuable tool in medicinal chemistry.

In conclusion, N-(3,4-dimethoxyphenyl)-N-(methylsulfonyl)glycine (CAS No. 363174-13-4) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for drug development and biochemical studies. Ongoing research continues to uncover new applications for this compound, underscoring its importance in advancing therapeutic strategies.